Cas no 58509-71-0 (2,4,5,6-tetrahydro-1H-thiopyrano[2,3-c]pyrazol-3-one)

2,4,5,6-Tetrahydro-1H-thiopyrano[2,3-c]pyrazol-3-one is a heterocyclic compound featuring a fused thiopyran and pyrazolone ring system. This structure imparts unique reactivity and potential applications in medicinal chemistry and organic synthesis. The thiopyran moiety enhances stability and offers opportunities for further functionalization, while the pyrazolone core contributes to its versatility as a scaffold for bioactive molecules. Its rigid bicyclic framework may improve binding affinity in drug design, particularly for targets requiring constrained geometries. The compound's sulfur-containing ring system also provides distinct electronic properties, making it valuable for studying structure-activity relationships. Suitable for research applications, it serves as a building block for developing novel pharmacophores or materials with tailored properties.
2,4,5,6-tetrahydro-1H-thiopyrano[2,3-c]pyrazol-3-one structure
58509-71-0 structure
Product Name:2,4,5,6-tetrahydro-1H-thiopyrano[2,3-c]pyrazol-3-one
CAS No:58509-71-0
MF:C6H8N2OS
MW:156.205519676208
CID:948602
PubChem ID:12269129
Update Time:2025-06-08

2,4,5,6-tetrahydro-1H-thiopyrano[2,3-c]pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

    • Thiopyrano[2,3-c]pyrazol-3(2H)-one, 1,4,5,6-tetrahydro-
    • 2,4,5,6-tetrahydro-1H-thiopyrano[2,3-c]pyrazol-3-one
    • CTK5A8424
    • DTXSID90483287
    • 1,2,5,6-Tetrahydrothiopyrano[2,3-c]pyrazol-3(4H)-one
    • SY267147
    • 58509-71-0
    • Inchi: 1S/C6H8N2OS/c9-5-4-2-1-3-10-6(4)8-7-5/h1-3H2,(H2,7,8,9)
    • InChI Key: WUUFTWMNCUNWLQ-UHFFFAOYSA-N
    • SMILES: S1C2=C(C(NN2)=O)CCC1

Computed Properties

  • Exact Mass: 156.03573406g/mol
  • Monoisotopic Mass: 156.03573406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 66.4Ų

2,4,5,6-tetrahydro-1H-thiopyrano[2,3-c]pyrazol-3-one Pricemore >>

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Additional information on 2,4,5,6-tetrahydro-1H-thiopyrano[2,3-c]pyrazol-3-one

Introduction to 2,4,5,6-Tetrahydro-1H-thiopyrano[2,3-c]pyrazol-3-one (CAS No. 58509-71-0)

2,4,5,6-Tetrahydro-1H-thiopyrano[2,3-c]pyrazol-3-one, also known by its CAS number 58509-71-0, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiopyranopyrazolones, which are characterized by a six-membered thiopyrane ring fused with a five-membered pyrazole ring. The presence of these rings imparts specific chemical and biological properties that make it a valuable candidate for various pharmaceutical applications.

The molecular structure of 2,4,5,6-tetrahydro-1H-thiopyrano[2,3-c]pyrazol-3-one consists of a thiopyrane ring with a pyrazole moiety attached at the 2,3-position. The pyrazole ring is further substituted with a ketone group at the 3-position, which is crucial for its biological activity. The tetrahydro configuration indicates that the compound is partially saturated, contributing to its stability and solubility properties.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2,4,5,6-tetrahydro-1H-thiopyrano[2,3-c]pyrazol-3-one. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2,4,5,6-tetrahydro-1H-thiopyrano[2,3-c]pyrazol-3-one has also demonstrated potential as an antitumor agent. Research has indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. This property has led to its evaluation in preclinical studies for various types of cancer, including breast cancer and colorectal cancer.

The pharmacokinetic properties of 2,4,5,6-tetrahydro-1H-thiopyrano[2,3-c]pyrazol-3-one have been extensively studied to optimize its therapeutic potential. It has been found to exhibit good oral bioavailability and a favorable pharmacokinetic profile in animal models. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic applications, 2,4,5,6-tetrahydro-1H-thiopyrano[2,3-c]pyrazol-3-one has been explored for its use in chemical synthesis. Its unique structural features make it a valuable building block for the synthesis of more complex molecules with diverse biological activities. This versatility has led to its use in combinatorial chemistry and high-throughput screening efforts aimed at discovering new drugs.

The safety profile of 2,4,5,6-tetrahydro-1H-thiopyrano[2,3-c]pyrazol-3-one has also been evaluated in preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further clinical trials are necessary to fully understand its safety and efficacy in human subjects.

In conclusion, 2,4,5,6-tetrahydro-1H-thiopyrano[2,3-c]pyrazol-3-one (CAS No. 58509-71-0) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the field of pharmaceutical sciences.

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